Cas no 129821-07-4 (3-Acridinamine,9-[[2-(diethylamino)ethyl]thio]-)

• Product Name: 3-Acridinamine,9-[[2-(diethylamino)ethyl]thio]-
• CAS No: 129821-07-4
• MF: C₁₉H₂₃N₃S
• MW: 325.471022844315
• CID: 186063
• PubChem ID: 131126
• Update Time: 2025-04-19

3-Acridinamine,9-[[2-(diethylamino)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Acridinamine,9-[[2-(diethylamino)ethyl]thio]-
• 3-amino-9-(diethylaminoethylthio)acridine
• 9-[2-(diethylamino)ethylsulfanyl]acridin-3-amine
• 3-Acridinamine, 9-((2-(diethylamino)ethyl)thio)-
• 3-Adaeta
• 3-Amino-0-(diethylaminoethylthio)acridine
• 9-{[2-(diethylamino)ethyl]sulfanyl}acridin-3-amine
• 129821-07-4
• 3-Acridinamine, 9-[[2-(diethylamino)ethyl]thio]-
• 9-(2-diethylaminoethylsulfanyl)acridin-3-amine
• 9-((2-(Diethylamino)ethyl)thio)acridin-3-amine
• DTXSID50156243
• SCHEMBL3362999

• Inchi： 1S/C19H23N3S/c1-3-22(4-2)11-12-23-19-15-7-5-6-8-17(15)21-18-13-14(20)9-10-16(18)19/h5-10,13H,3-4,11-12,20H2,1-2H3
• InChI Key： SVUOIXZUNWXZPS-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=CC=2N=C2C=C(C=CC=12)N)CCN(CC)CC

Computed Properties

• Exact Mass: 325.16149
• Monoisotopic Mass: 325.161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 528.1°C at 760 mmHg
• Flash Point: 273.2°C
• Refractive Index: 1.68
• PSA: 42.15